Cas no 852144-67-3 (N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 852144-67-3
• MF: C₂₁H₂₀FN₅O₂S
• MW: 425.479206085205
• CID: 5821159
• PubChem ID: 4068327
• Update Time: 2025-06-09

N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-fluorophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]thio]-
• N-(4-fluorophenyl)-2-{[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• SR-01000131582
• AKOS024592293
• F0653-0284
• SR-01000131582-1
• N-(4-fluorophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide
• 852144-67-3
• N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C21H20FN5O2S/c1-29-11-10-27-20(17-12-23-18-5-3-2-4-16(17)18)25-26-21(27)30-13-19(28)24-15-8-6-14(22)7-9-15/h2-9,12,23H,10-11,13H2,1H3,(H,24,28)
• InChI Key： LLDVIBDWQAQMTK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(CCOC)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 425.13217423g/mol
• Monoisotopic Mass: 425.13217423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Introduction to N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 852144-67-3)

N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 852144-67-3, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements to modulate biological pathways with high specificity. The structural framework of this molecule combines a fluorophenyl group with a triazolylsulfanyl moiety, linked via an acetamide backbone, and further functionalized with an indole ring. Such a configuration suggests potential applications in the development of novel therapeutic agents targeting various diseases.

The fluorophenyl group is a well-documented pharmacophore in drug discovery, known for its ability to enhance metabolic stability and binding affinity. The presence of fluorine atoms can influence the electronic properties of the aromatic ring, leading to improved interactions with biological targets. In contrast, the indole moiety is frequently encountered in bioactive molecules and has been implicated in a wide range of biological processes, including neurotransmission and immune responses. The combination of these features in N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide underscores its potential as a versatile scaffold for drug development.

The triazolylsulfanyl group is another critical component of this compound that contributes to its unique pharmacological profile. Triazoles are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. The sulfanyl substituent further enhances the compound's ability to interact with biological targets by introducing polar interactions and hydrogen bonding opportunities. This structural complexity makes N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The compound N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide aligns with this trend by incorporating multiple pharmacophoric elements that can interact with various biological targets. For instance, studies have shown that indole derivatives can exhibit potent activity against neurological disorders by interacting with serotonin receptors. Similarly, fluorinated aromatic compounds have demonstrated efficacy in treating inflammatory diseases by modulating cytokine production. The combination of these properties in N-(4-fluorophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl) - 4H - 1 , 2 , 4 - triazol - 3 - ylsulfanyl}acetamide suggests that it may have broad therapeutic applications.

The acetamide group in this molecule serves as a linker between the triazolylsulfanyl moiety and the rest of the structure. Acetamides are commonly found in bioactive molecules due to their ability to form hydrogen bonds and their role in modulating protein-ligand interactions. The presence of the acetamide group in N-(<0x04><0x20><0x20><0x20><0x20><0x20><0x20><0x20><0x20><0x20><0x20><0x20><0x20><0x20><0x20>>fluorophenyle>indoly>methoxyethyl>triazole>acetamide highlights its potential as a lead compound for further optimization.

The synthesis of N-(

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